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Compound of Interest

Compound Name: 4-Bromo-3-nitroanisole

Cat. No.: B1265812

A Comprehensive Technical Guide to 4-Bromo-3-
nitroanisole

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical and chemical
properties of 4-Bromo-3-nitroanisole, a key intermediate in organic synthesis. This document
consolidates essential data, experimental protocols, and safety information to support its
application in research and development, particularly in the pharmaceutical and agrochemical
industries.

Core Properties and Identifiers

4-Bromo-3-nitroanisole is an organohalogen aromatic compound characterized by a benzene
ring substituted with a bromine atom, a nitro group, and a methoxy group.[1] At room
temperature, it presents as a yellow to orange crystalline powder.[1]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source(s)
CAS Number 5344-78-5 [LI2]031[41[5]116]
Molecular Formula C7HeBrNOs (1131410511611 7118]
Molecular Weight 232.03 g/mol [L13114151161181
1-bromo-4-methoxy-2-
IUPAC Name _ [31[°]
nitrobenzene
4-Bromo-3-nitroanisol, 1-
Bromo-4-methoxy-2-
Synonyms ) ) [3]
nitrobenzene, 3-Nitro-4-
bromoanisole
KCOBIBRGPCFIGF-
InChl Key [3][10]
UHFFFAOYSA-N
COC1=CC=C(Br)C(=C1)--
SMILES [3][9][10]

INVALID-LINK--=0O

Physicochemical Data

The physicochemical properties of 4-Bromo-3-nitroanisole are crucial for its handling,

storage, and application in chemical reactions.

Table 2: Physical and Chemical Properties
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Property Value Source(s)
Yellow to brown crystalline

Appearance ] ] [L1[7191[11][12]
solid, powder, or fused solid

Melting Point 29-34 °C [2][9][10][11][12]

Boiling Point 153-154 °C at 13 mmHg [2][10][11]
Sparingly soluble in water;

Solubility soluble in ethanol, acetone, [1][11]
and dimethylformamide

Density 1.64 g/cm3 [12]

Flash Point 113 °C (closed cup) [10]

Vapor Pressure 0.00349 mmHg at 25°C [12]

Spectroscopic Data

Spectroscopic data is fundamental for the identification and characterization of 4-Bromo-3-

nitroanisole.

Table 3: Spectroscopic Information

Technique Data Availability Source(s)
1H NMR Spectra available [3][8]
IR Spectroscopy Spectra available [B1[13][14]

Mass Spectrometry

Spectra available

[3][5]

Raman Spectroscopy

Spectra available

[3]

Chemical Reactivity and Applications

4-Bromo-3-nitroanisole serves as a versatile building block in organic synthesis.[1] Its

reactivity is primarily dictated by the presence of the bromo and nitro functional groups on the
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anisole scaffold. It is frequently utilized in cross-coupling reactions and as an intermediate in
the synthesis of more complex molecules.[1]

Key applications include its use in the synthesis of:
e 4-bromo-5-methoxyaniline[2][4][10]
e 2-(4-methoxy-2-nitrophenylsulfanyl)benzoic acid[2][4][10]

e Pharmaceuticals, agrochemicals, and dyes[1][7]

Experimental Protocols
Synthesis of 4-Bromo-3-nitroanisole

A common method for the synthesis of 4-Bromo-3-nitroanisole is through the nitration of 4-
bromoanisole.[1] Another reported method involves the diazotization of a nitroaniline derivative
followed by a Sandmeyer-type reaction.[2][15]

Protocol: Synthesis via Diazotization and Bromination[2][15]

o Diazotization: A solution of sodium nitrite (11.8 g) in water (28 mL) is slowly added dropwise
to a 40% solution of the corresponding nitroaniline (125 mmol) in hydrobromic acid (110 g).
The reaction temperature is maintained at 10 °C. The mixture is stirred for 40 minutes at O-
10 °C and then filtered.

e Bromination: The filtrate is then added dropwise to a solution of copper(l) bromide (209
mmol) in hydrobromic acid (74 mL) at O °C over one hour.

o Work-up: The reaction mixture is gradually warmed to room temperature and held for 30
minutes, then warmed to 60 °C for 30 minutes, and finally refluxed for one hour. After
cooling, the mixture is partitioned between water (2.0 L) and dichloromethane (600 mL). The
agueous phase is extracted with dichloromethane (300 mL).

 Purification: The combined organic layers are washed sequentially with 10% sodium
hydroxide solution (200 mL), water (600 mL), 10% hydrochloric acid (300 mL), and water
(600 mL). The organic layer is then dried over magnesium sulfate and concentrated to yield
4-bromo-3-nitroanisole.
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Synthesis Workflow of 4-Bromo-3-nitroanisole

Step 1: Diazotization

Nitroaniline in HBr NaNO2 solution

l Step 2: Bromination (Sandmeyer Reaction)

Diazonium Salt Formation

Cu(l)Br in HBr
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Caption: Synthetic workflow for 4-Bromo-3-nitroanisole.
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Safety and Handling

4-Bromo-3-nitroanisole is considered a hazardous chemical.[1][11]

Table 4: GHS Hazard Information

Hazard Statement Description Source(s)

H302 Harmful if swallowed [16]

H315 Causes skin irritation [3B1[16][17]
May cause an allergic skin

H317 _ [16]
reaction

H319 Causes serious eye irritation [3B1[16][17]

H335 May cause respiratory irritation  [3][16][17]

Toxic to aquatic life with long
H411 _ [16]
lasting effects

Precautionary Measures:

o Handling: Use in a well-ventilated area.[11][16] Avoid breathing dust.[16] Avoid contact with
skin, eyes, and respiratory tract.[11] Wear appropriate personal protective equipment,
including gloves, eye protection, and a dust mask.[10][16]

o Storage: Store in a sealed container in a cool, dry place away from incompatible materials
such as oxidizing agents.[11][16]

« Fire: Non-combustible, but containers may burn. Use extinguishing media suitable for the
surrounding fire.[16]
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Logical Relationships in Handling 4-Bromo-3-nitroanisole

4-Bromo-3-nitroanisole
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Caption: Hazard and handling relationships for 4-Bromo-3-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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